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Compound of Interest

Compound Name: Trazodone-4,4'-Dimer

Cat. No.: B8820939 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for Trazodone-4,4'-Dimer, a substance encountered in pharmaceutical

research. Due to the limited availability of specific safety data for this particular dimer, a

conservative approach, treating the compound as potentially hazardous based on the known

properties of the parent compound, Trazodone, is recommended.

Quantitative Data Summary
The following table summarizes the available and inferred physical and chemical properties of

Trazodone-4,4'-Dimer. Data for Trazodone is provided as a reference, as specific

experimental data for the dimer is not readily available.
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Property Trazodone-4,4'-Dimer Trazodone (Reference)

Molecular Formula C₄₀H₄₆Cl₂N₁₀O₂ C₁₉H₂₂ClN₅O

Molecular Weight 769.78 g/mol 371.86 g/mol

Appearance Assumed to be a solid
White to off-white solid or

crystals[1]

Melting Point Not available 86-87 °C[2]

Boiling Point Not available 528.5 ± 60.0 °C (Predicted)[2]

Solubility Insoluble in water (inferred)
Water: Insoluble; DMSO: 45

mg/mL; Ethanol: 17 mg/mL[2]

Hazard Classification Not available

Harmful if swallowed[3].

Suspected of causing

cancer[4].

Disposal Protocols
Given the lack of a specific Safety Data Sheet (SDS) for Trazodone-4,4'-Dimer, it must be

handled as a hazardous waste. The following step-by-step procedures are based on general

best practices for the disposal of pharmaceutical research compounds and the information

available for Trazodone and its impurities.

Step 1: Personal Protective Equipment (PPE)

Before handling Trazodone-4,4'-Dimer, ensure you are wearing appropriate PPE:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation and Labeling
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Do not mix Trazodone-4,4'-Dimer with other waste types unless explicitly instructed to do so

by your institution's Environmental Health and Safety (EHS) office.

Place all solid waste contaminated with the dimer into a dedicated, clearly labeled hazardous

waste container.

The container must be in good condition, compatible with the chemical, and have a securely

fitting lid.

Label the container with "Hazardous Waste," the full chemical name ("Trazodone-4,4'-
Dimer"), and the approximate amount.

Step 3: Storage of Chemical Waste

Store the hazardous waste container in a designated, secure area, away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Do not accumulate large quantities of waste. Arrange for disposal in a timely manner.

Step 4: Final Disposal

Crucially, do not dispose of Trazodone-4,4'-Dimer down the drain or in the regular trash.

This is in line with regulations such as the EPA's Subpart P, which prohibits the sewering of

hazardous pharmaceutical waste from healthcare facilities.

The required method of disposal is through a licensed hazardous waste disposal company.

This will typically involve incineration at a permitted facility equipped with afterburners and

scrubbers to ensure complete destruction of the compound and to prevent environmental

contamination.

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container. Follow all institutional procedures for waste handover.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Trazodone-4,4'-Dimer.

Start: Have Trazodone-4,4'-Dimer for Disposal Is a specific SDS for the dimer available?

Follow disposal instructions in the SDS.Yes

Treat as Hazardous Waste due to lack of data.
No

Wear appropriate PPE (goggles, gloves, lab coat). Segregate and label in a dedicated hazardous waste container. Store securely in a designated area. Contact institutional EHS for disposal. Dispose via licensed hazardous waste incinerator.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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